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Compound of Interest

Compound Name: 1-Bromononane-d4-1

Cat. No.: B3423096 Get Quote

Essential Safety and Handling Guide for 1-
Bromononane-d4-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromononane-d4-1. Given that detailed toxicological data for 1-Bromononane-d4-1 is

limited, it should be handled with the same precautions as its non-deuterated counterpart, 1-

Bromonane.[1] 1-Bromononane is a combustible liquid and is very toxic to aquatic life with

long-lasting effects.[1][2][3] Adherence to these protocols is crucial for personnel safety and

environmental protection.

Hazard Identification and Classification
1-Bromononane is classified with the following hazards:

Flammable liquids: Category 4[3]

Hazardous to the aquatic environment, acute hazard: Category 1[2]

Signal Word: Warning[3]

Hazard Statements:

H227: Combustible liquid.[1]
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H400: Very toxic to aquatic life.[2]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P273: Avoid release to the environment.[2][4]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Quantitative Safety Data
A summary of the key physical and chemical properties of 1-Bromononane, which should be

considered representative for 1-Bromononane-d4-1, is provided below.

Property Value Source(s)

Molecular Formula C₉H₁₅D₄Br [1]

Molecular Weight ~211.18 g/mol [1]

Appearance Clear colorless to golden liquid [1]

Boiling Point 201 °C (lit.)

Melting Point -29 °C

Flash Point 90 °C / 194 °F [1][3]

Density 1.11 g/mL at 25 °C

Vapor Pressure 0.158 mmHg at 25°C

Water Solubility Immiscible

Incompatibilities
Strong oxidizing agents and

strong bases
[1][4]
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Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural steps for the safe handling of 1-Bromononane-d4-1 in a

laboratory setting.

Preparation and Engineering Controls
Work Area: Always handle 1-Bromononane-d4-1 within a properly functioning chemical

fume hood to ensure adequate ventilation.[3][5]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3][5]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

potential ignition sources as it is a combustible liquid.[1][3][5] Use explosion-proof electrical,

ventilating, and lighting equipment.[5]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 1-Bromononane-d4-1:

Eye and Face Protection: Chemical safety goggles are required.[1] For tasks with a higher

risk of splashing, a face shield should also be worn.[6][7]

Hand Protection: Wear chemical-resistant gloves.[1] Neoprene or nitrile gloves are suitable

choices for protection against halogenated hydrocarbons; however, it is crucial to check the

glove manufacturer's compatibility chart for specific breakthrough times.[8][9]

Body Protection: A lab coat is mandatory to protect against splashes.[1][9] For larger

quantities or procedures with a higher risk of exposure, consider a chemically impervious suit

or apron.[7][10]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[1][4][10]

Experimental Work
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Handling: Avoid direct contact with skin and eyes, and prevent the inhalation of vapors.

Hygiene: Practice good industrial hygiene, which includes washing hands thoroughly after

handling the chemical.[5] Do not eat, drink, or smoke in the work area.[5]

Storage
Container: Keep the container tightly sealed to prevent exposure to air and moisture.

Location: Store in a cool, dry, and well-ventilated area.[1][3]

Segregation: Store separately from incompatible materials, such as strong oxidizing agents

and strong bases.[3][4]

Disposal Plan: Step-by-Step Waste Management
The disposal of 1-Bromononane-d4-1 must be managed as hazardous chemical waste in

accordance with all local, state, and federal regulations.[1]

Waste Collection
Dedicated Container: Collect waste 1-Bromononane-d4-1 and any contaminated materials

(e.g., pipette tips, absorbent paper, gloves) in a designated, chemically compatible, and

properly labeled hazardous waste container.[1]

Labeling: The container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1-Bromononane-d4-1".[1]

Segregation: Do not mix 1-Bromononane-d4-1 waste with other waste streams unless

explicitly permitted by your institution's hazardous waste management plan.[1]

Waste Storage
Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

heat, sparks, and open flames.[1]

Final Disposal
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Professional Disposal: The final disposal of 1-Bromononane-d4-1 must be conducted by a

licensed professional waste disposal service.[1]

Recommended Method: The preferred method of disposal is through combustion in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated Packaging: The original, empty container should be disposed of as unused

product and handled as hazardous waste.[1][10]

Emergency Procedures: Spills and Exposure
Accidental Spillage

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation.[1][10]

Remove Ignition Sources: Eliminate all sources of ignition from the area.[1][3][5][10]

Wear PPE: Don appropriate PPE, including chemical safety goggles, protective gloves, and

a lab coat.[1]

Containment: Contain the spill using an inert absorbent material such as sand, earth, or a

commercial absorbent.[1][5]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

the designated hazardous waste container.[1]

Decontamination: Decontaminate the spill area with an appropriate solvent, and collect all

decontamination materials as hazardous waste.[1]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[3]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3]

Workflow for Safe Handling of 1-Bromononane-d4-1

Preparation & Engineering Controls
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Caption: Logical workflow for the safe handling of 1-Bromononane-d4-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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